(10α,23E)-3α,16α,20,25-Tetrahydroxy-9β-methyl-19-norlanosta-5,23-diene-2,11-dione
(10α,23E)-3α,16α,20,25-Tetrahydroxy-9β-methyl-19-norlanosta-5,23-diene-2,11-dione
22-Deoxoisocucurbitacin D belongs to the class of organic compounds known as cucurbitacins. These are polycyclic compounds containing the tetracyclic cucurbitane nucleus skeleton, 19-(10->9b)-abeo-10alanost-5-ene (also known as 9b-methyl-19-nor lanosta-5-ene), with a variety of oxygenation functionalities at different positions. 22-Deoxoisocucurbitacin D is considered to be a practically insoluble (in water) and relatively neutral molecule. 22-Deoxoisocucurbitacin D has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 22-deoxoisocucurbitacin D is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 22-deoxoisocucurbitacin D can be found in green vegetables. This makes 22-deoxoisocucurbitacin D a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
15371-77-4
VCID:
VC0100223
InChI:
InChI=1S/C30H46O6/c1-25(2,35)12-9-13-29(7,36)23-20(32)15-27(5)21-11-10-17-18(14-19(31)24(34)26(17,3)4)30(21,8)22(33)16-28(23,27)6/h9-10,12,18,20-21,23-24,32,34-36H,11,13-16H2,1-8H3/b12-9+
SMILES:
CC1(C(C(=O)CC2C1=CCC3C2(C(=O)CC4(C3(CC(C4C(C)(CC=CC(C)(C)O)O)O)C)C)C)O)C
Molecular Formula:
C30H46O6
Molecular Weight:
502.7 g/mol
(10α,23E)-3α,16α,20,25-Tetrahydroxy-9β-methyl-19-norlanosta-5,23-diene-2,11-dione
CAS No.: 15371-77-4
Main Products
VCID: VC0100223
Molecular Formula: C30H46O6
Molecular Weight: 502.7 g/mol
| CAS No. | 15371-77-4 |
|---|---|
| Product Name | (10α,23E)-3α,16α,20,25-Tetrahydroxy-9β-methyl-19-norlanosta-5,23-diene-2,11-dione |
| Molecular Formula | C30H46O6 |
| Molecular Weight | 502.7 g/mol |
| IUPAC Name | 17-[(E)-2,6-dihydroxy-6-methylhept-4-en-2-yl]-3,16-dihydroxy-4,4,9,13,14-pentamethyl-3,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-2,11-dione |
| Standard InChI | InChI=1S/C30H46O6/c1-25(2,35)12-9-13-29(7,36)23-20(32)15-27(5)21-11-10-17-18(14-19(31)24(34)26(17,3)4)30(21,8)22(33)16-28(23,27)6/h9-10,12,18,20-21,23-24,32,34-36H,11,13-16H2,1-8H3/b12-9+ |
| Standard InChIKey | LTAMPOZNZZLEID-XFFOSBMPSA-N |
| Isomeric SMILES | CC1(C(C(=O)CC2C1=CCC3C2(C(=O)CC4(C3(CC(C4C(C)(C/C=C/C(C)(C)O)O)O)C)C)C)O)C |
| SMILES | CC1(C(C(=O)CC2C1=CCC3C2(C(=O)CC4(C3(CC(C4C(C)(CC=CC(C)(C)O)O)O)C)C)C)O)C |
| Canonical SMILES | CC1(C(C(=O)CC2C1=CCC3C2(C(=O)CC4(C3(CC(C4C(C)(CC=CC(C)(C)O)O)O)C)C)C)O)C |
| Description | 22-Deoxoisocucurbitacin D belongs to the class of organic compounds known as cucurbitacins. These are polycyclic compounds containing the tetracyclic cucurbitane nucleus skeleton, 19-(10->9b)-abeo-10alanost-5-ene (also known as 9b-methyl-19-nor lanosta-5-ene), with a variety of oxygenation functionalities at different positions. 22-Deoxoisocucurbitacin D is considered to be a practically insoluble (in water) and relatively neutral molecule. 22-Deoxoisocucurbitacin D has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 22-deoxoisocucurbitacin D is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 22-deoxoisocucurbitacin D can be found in green vegetables. This makes 22-deoxoisocucurbitacin D a potential biomarker for the consumption of this food product. |
| PubChem Compound | 5474792 |
| Last Modified | Nov 11 2021 |
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